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Compound of Interest

Compound Name:
Cyclohexa-1,3-diene-1-

carbaldehyde

Cat. No.: B072853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyclohexa-1,3-diene-1-carbaldehyde and its derivatives represent a versatile scaffold in

medicinal chemistry, serving as a valuable building block for the synthesis of a diverse array of

biologically active compounds.[1][2] This scaffold is present in various natural products

exhibiting a range of pharmacological activities, including neuroprotective, anticancer, and

antifungal properties.[1][3] Its unique chemical structure, featuring a conjugated diene system

and an aldehyde group, provides multiple sites for chemical modification, making it an attractive

starting point for the development of novel therapeutic agents.[4]

Neuroprotective Applications: The Safranal Case
One of the most prominent natural products containing the cyclohexa-1,3-diene-1-
carbaldehyde core is safranal, the primary constituent of saffron's aroma.[1] Safranal has

demonstrated significant neuroprotective effects, making it a compound of interest in the study

of neurodegenerative diseases.[1]

Signaling Pathway
The neuroprotective effects of safranal are largely attributed to its ability to modulate the

Keap1/Nrf2 signaling pathway. This pathway is a critical regulator of cellular defense against

oxidative stress. Under normal conditions, the transcription factor Nrf2 is kept inactive by

Keap1. Upon exposure to oxidative stress, Nrf2 dissociates from Keap1, translocates to the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b072853?utm_src=pdf-interest
https://www.benchchem.com/product/b072853?utm_src=pdf-body
https://www.researchgate.net/figure/Common-c-MET-signaling-pathways-The-c-MET-receptor-tyrosine-kinase-is-normally-activated_fig1_389410752
https://www.semanticscholar.org/paper/An-overview-of-the-c-MET-signaling-pathway-Organ-Tsao/12803777bbd7d3393874e1033dd4f716343959ce/figure/1
https://www.researchgate.net/figure/Common-c-MET-signaling-pathways-The-c-MET-receptor-tyrosine-kinase-is-normally-activated_fig1_389410752
https://dspace.mit.edu/handle/1721.1/60741?show=full
https://www.researchgate.net/figure/c-MET-activation-signaling-pathways_fig1_277899005
https://www.benchchem.com/product/b072853?utm_src=pdf-body
https://www.benchchem.com/product/b072853?utm_src=pdf-body
https://www.researchgate.net/figure/Common-c-MET-signaling-pathways-The-c-MET-receptor-tyrosine-kinase-is-normally-activated_fig1_389410752
https://www.researchgate.net/figure/Common-c-MET-signaling-pathways-The-c-MET-receptor-tyrosine-kinase-is-normally-activated_fig1_389410752
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


nucleus, and activates the expression of antioxidant and cytoprotective genes. Safranal is

believed to promote the activation of this protective pathway, thereby shielding neuronal cells

from damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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